![molecular formula C8H10O2 B14610959 2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl- CAS No. 58368-22-2](/img/structure/B14610959.png)
2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl-
Overview
Description
Preparation Methods
The synthesis of 2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl- can be achieved through several synthetic routes. One common method involves the Baeyer-Villiger oxidation of racemic cycloadducts derived from dichloroketene and dimethylfulvene . This reaction produces 3,3-dichloro-6-(1-methylidene)-3,3a,6,6a-tetrahydro-2H-cyclopenta[b]furan-2-one, which can be further processed to obtain the desired compound. Industrial production methods may involve similar oxidation and cyclization reactions under controlled conditions to ensure high yield and purity.
Chemical Reactions Analysis
2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield lactones, while reduction reactions can produce alcohols or ketones .
Scientific Research Applications
This compound has several scientific research applications across different fields. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities and interactions with various biomolecules. In medicine, derivatives of this compound could be explored for their therapeutic properties. Additionally, in the industrial sector, it can be utilized in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of 2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .
Comparison with Similar Compounds
2H-Cyclopenta[b]furan-2-one, 4,5,6,6a-tetrahydro-3-methyl- can be compared with other similar compounds such as 2H-Cyclopenta[b]furan-2-one, 3,3-dichloro-3,3a,6,6a-tetrahydro- and 2H-Cyclohepta[b]furan-2-one These compounds share structural similarities but differ in their substituents and specific chemical properties
Properties
CAS No. |
58368-22-2 |
|---|---|
Molecular Formula |
C8H10O2 |
Molecular Weight |
138.16 g/mol |
IUPAC Name |
3-methyl-4,5,6,6a-tetrahydrocyclopenta[b]furan-2-one |
InChI |
InChI=1S/C8H10O2/c1-5-6-3-2-4-7(6)10-8(5)9/h7H,2-4H2,1H3 |
InChI Key |
ZXOJOCAXYVNIRI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2CCCC2OC1=O |
Origin of Product |
United States |
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